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Compound of Interest

Compound Name: MES hydrate

Cat. No.: B104723

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate safety and logistical information for
handling MES (2-(N-morpholino)ethanesulfonic acid) hydrate, a commonly used buffer in
biological and biochemical research.[1][2][3] Adherence to these procedures is critical to
minimize risks and ensure operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

MES hydrate is considered a hazardous substance.[4] It can cause serious eye irritation, skin
irritation, and respiratory irritation.[5][6][7] Ingestion may be harmful.[5] Furthermore, as a
combustible solid, it can form explosive dust mixtures in the air.[4][5]

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against these hazards. The following table summarizes the minimum PPE requirements.
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Protection Type

Required Equipment

Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety
goggles.[7][8][9]

To protect eyes from dust

particles and splashes.

A face shield may be
necessary for operations with a

high risk of splashing.[10]

Provides a barrier for the entire

face.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene).
[BI[C1[10][11]

To prevent skin contact and
potential irritation or

absorption.[4]

Laboratory coat or chemical-
resistant coveralls.[4][5][8][9]
[12]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required in well-

ventilated areas.[11]

Standard ventilation is usually
sufficient to control airborne

concentrations.

NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) for operations that may
generate dust.[5][9][11][13]

To prevent inhalation of

irritating dust particles.[4]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to maintaining a safe laboratory environment. Always

consult the Safety Data Sheet (SDS) for the most detailed information.

Handling:

» Ventilation: Always work in a well-ventilated area to keep airborne concentrations low.[4][6]

Local exhaust ventilation is preferred to control emissions at the source.[5]

e Avoid Dust: Minimize dust generation and accumulation.[6][8] Use procedures that do not

disperse dust into the air.[5]
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» Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4][6][8] Do
not eat, drink, or smoke in areas where MES hydrate is handled or stored.[4][8]

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[4][6][8]

Storage:

o Container: Keep the container tightly closed in a dry and well-ventilated place.[5][6][8][11]
e Incompatible Materials: Store away from strong oxidizing agents.[5][8]

» Conditions to Avoid: Protect from dust generation, excess heat, and ignition sources.[5][6]

Spill and Disposal Procedures

Immediate and appropriate response to spills and proper disposal of waste are critical for
safety and environmental protection.

Spills:

Evacuate: Alert personnel in the area.[4]
» Ventilate: Ensure the area is well-ventilated.[5][6]
o Contain: Prevent the spillage from entering drains or water courses.[4]

o Clean-up: For dry spills, use dry clean-up procedures to avoid generating dust.[4] Moisten
with water to reduce airborne dust.[5] Sweep or shovel the material into a suitable, labeled
container for disposal.[6][8]

Disposal:

o Waste Characterization: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste.[8]

e Regulations: Dispose of the waste in accordance with local, regional, and national
regulations.[5][8]
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o Methods: Disposal options may include burial in a licensed landfill or incineration in a
licensed facility.[4]

» Containers: Decontaminate empty containers before disposal.[4]

Quantitative Data for MES Hydrate

The following table summarizes key quantitative data for MES hydrate, which is useful for
experimental design and safety considerations.

Property Value Reference
Molecular Formula CeH13NO4S - xH20 [5][14]
Molecular Weight 195..24 g/mol (anhydrous (51114]
basis)

Appearance White crystalline powder [4][14][15]
pKa 6.1 at 25°C [2][15]
Useful pH Range 55-6.7 [2][14][15]
Solubility in Water Highly soluble; 310 g/L [3][14][15]

Visualized Workflows

To further clarify the safety protocols, the following diagrams illustrate the decision-making
process for PPE selection and the standard workflow for handling MES hydrate.
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Personal Protective Equipment (PPE) Selection

Assess the Task:
- Weighing
- Dissolving
- Transferring

Is dust generation likely?

Click to download full resolution via product page

PPE Selection Workflow for MES Hydrate
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MES Hydrate Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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